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Metabolic Pathways of 3-Oxopropanoic Acid

Pathway / Role Organism / Context
Key Enzymes /
Processes

Fate of 3-Oxopropanoic
Acid

Beta-Alanine
Metabolism [1]

Mammals (including
humans)

Beta-alanine-pyruvate
transaminase, Malonate-

semialdehyde
dehydrogenase (EC

1.2.1.15)

Oxidized to malonate, then
to malonyl-CoA for fatty acid

synthesis

Alternative
Propionate
Metabolism [1]

Tissues with high fatty

acid oxidation (e.g.,
liver)

Methylmalonate-

semialdehyde
dehydrogenase (EC

1.2.1.27)

From 2-methyl-3-

oxopropanoate oxidation to
propanoyl-CoA, linking to

TCA cycle

CO₂ Fixation (3-
HP/4-HB Cycle)
[1]

Autotrophic Archaea

(Metallosphaera
sedula, Nitrosopumilus
maritimus)

Malonyl-CoA reductase,

Malonic semialdehyde
reductase

Reduced to 3-

hydroxypropionate; key
intermediate in converting

malonyl-CoA to propionyl-
CoA
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Pathway / Role Organism / Context
Key Enzymes /
Processes

Fate of 3-Oxopropanoic
Acid

Degradation of
Other
Compounds [2]

[3]

Bacteria

(Pseudomonas
fluorescens,

Escherichia coli)

Hydration of propiolic

acid; Uracil degradation

Formed as an intermediate

and converted to acetyl-CoA
via decarboxylation

Atmospheric
Presence [2] [3]

Environmental

(aerosols)

- Detected in marine, Arctic,

and urban aerosols (e.g.,
Arctic, North Pacific, India,

Tokyo)

Functional Roles in Key Pathways

Beta-Alanine Metabolism is a well-characterized pathway in mammals. 3-Oxopropanoic acid is produced

from beta-alanine and is subsequently oxidized, connecting this non-proteinogenic amino acid to central

carbon metabolism and lipid biosynthesis [1]. Defects in the mitochondrial enzyme malonyl-CoA

decarboxylase can cause 3-oxopropanoic acid to accumulate, leading to metabolic disturbances [1].

In the 3-Hydroxypropionate/4-Hydrobutyrate (3-HP/4-HB) Cycle, used by some Archaea for carbon

fixation, 3-oxopropanoic acid is a crucial intermediate. The cycle efficiently incorporates inorganic carbon

into organic molecules [1].

The diagram below illustrates the central role of 3-oxopropanoic acid across these different metabolic

pathways.
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Key metabolic pathways and enzymes for 3-oxopropanoic acid.

Experimental Insights & Analytical Methods

Enzyme Kinetics are crucial for understanding metabolic control. The table below shows the kinetic

parameters of malonic semialdehyde reductase from two different archaea.
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Organism Enzyme
Kₘ
(mM)

Vₘₐₓ
(μmol/min/mg)

Optimal
Temp.

Optimal
pH

Nitrosopumilus
maritimus [1]

Malonic

semialdehyde
reductase

0.11 86.9 Not

Specified

Not

Specified

Metallosphaera
sedula [1]

Malonic
semialdehyde

reductase

0.07 200 (at 65°C) 75°C 6.7

Synthesis and Handling in a lab setting requires specific approaches. 3-Oxopropanoic acid is highly

reactive and often generated in situ for reactions [2] [3]. One common method involves reacting malic acid

with concentrated sulfuric acid, which also produces formic acid, water, and carbon monoxide [2] [3]. A

more stable precursor is ethyl 3-oxopropionate diethyl acetal, which can be hydrolyzed with dilute sulfuric

acid and neutralized to yield the acid [2] [3].

In analytical chemistry and drug development, 3-oxopropanoic acid is used as a reference standard for

compounds like Epinephrine to ensure analytical method validation and quality control during drug synthesis

[4].

Research Applications & Considerations

The diverse functions of 3-oxopropanoic acid make it relevant for several research applications:

Metabolic Disease Research: Investigating inborn errors of metabolism related to malonic

semialdehyde dehydrogenase and malonyl-CoA decarboxylase [1].
Microbial Biochemistry: Studying carbon fixation pathways in archaea and bacterial degradation of

pollutants [2] [1].
Environmental Science: Tracing sources and chemistry of organic aerosols [2].

When working with this compound, note that it can inhibit biochemical assays, including the polymerase

chain reaction (PCR) and the activity of certain enzymes like malonate-semialdehyde dehydrogenase [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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